Cas no 791595-75-0 (1H-Benzimidazol-2-amine, N-ethyl-5-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazol-2-amine, N-ethyl-5-(trifluoromethyl)-
• CAS No: 791595-75-0
• MF: C₁₀H₁₀F₃N₃
• MW: 229.2017121315
• CID: 1798534
• PubChem ID: 69529272
• Update Time: 2025-04-21

1H-Benzimidazol-2-amine, N-ethyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine, N-ethyl-5-(trifluoromethyl)-
• DTXSID401221540
• N-ethyl-6-(trifluoromethyl)-1H-benzimidazol-2-amine
• SCHEMBL5679513
• 1H-Benzimidazol-2-amine, N-ethyl-6-(trifluoromethyl)-
• 791595-75-0
• LADNNIWQCUPYSW-UHFFFAOYSA-N

• Inchi： 1S/C10H10F3N3/c1-2-14-9-15-7-4-3-6(10(11,12)13)5-8(7)16-9/h3-5H,2H2,1H3,(H2,14,15,16)
• InChI Key： LADNNIWQCUPYSW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NC(NCC)=N2)(F)F

Computed Properties

• Exact Mass: 229.08268182g/mol
• Monoisotopic Mass: 229.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.7Ų